Cas no 328405-11-4 ((R)-7-Amino-5-azaspiro[2.4]heptan-4-one)

• Product Name: (R)-7-Amino-5-azaspiro[2.4]heptan-4-one
• CAS No: 328405-11-4
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD18827843
• CID: 301635
• PubChem ID: 15429260
• Update Time: 2025-06-12

(R)-7-Amino-5-azaspiro[2.4]heptan-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.4]heptan-4-one,7-amino-, (7R)-
• 5-Azaspiro[2.4]heptan-4-one,7-amino-,(7R)-(9CI)
• (R)-7-Amino-5-azaspiro[2.4]heptan-4-one
• SB17818
• P20371
• SCHEMBL7894616
• DB-223249
• 328405-11-4
• PS-16975
• (7R)-7-AMINO-5-AZASPIRO[2.4]HEPTAN-4-ONE
• AKOS006347529

• MDL： MFCD18827843
• Inchi： 1S/C6H10N2O/c7-4-3-8-5(9)6(4)1-2-6/h4H,1-3,7H2,(H,8,9)/t4-/m0/s1
• InChI Key： JUQKPJZQWJJXMO-BYPYZUCNSA-N
• SMILES： O=C1C2([C@H](CN1)N)CC2

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 55.1

Additional information on (R)-7-Amino-5-azaspiro[2.4]heptan-4-one

Introduction to (R)-7-Amino-5-azaspiro[2.4]heptan-4-one (CAS No. 328405-11-4)

Compound (R)-7-Amino-5-azaspiro[2.4]heptan-4-one, identified by its CAS number 328405-11-4, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the spirocyclic amine class, characterized by a unique spiro linkage between two cyclic structures, which imparts distinct chemical and biological properties. The stereochemistry of the compound, specifically the (R) configuration at the chiral center, plays a crucial role in its pharmacological activity and interaction with biological targets.

The structure of (R)-7-Amino-5-azaspiro[2.4]heptan-4-one consists of a seven-membered azacycloalkane core fused to a six-membered lactam ring. This spiro configuration creates a rigid framework that can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors. The presence of an amine group at the 7-position and a ketone at the 4-position provides multiple sites for functionalization, making it a versatile scaffold for drug design and development.

In recent years, spirocyclic compounds have garnered considerable attention in medicinal chemistry due to their unique structural features and potential therapeutic applications. Studies have demonstrated that spirocyclic amines can exhibit potent activity against various biological targets, including enzymes and receptors involved in inflammatory responses, neurotransmitter signaling, and cancer progression. The rigid spiro framework often enhances binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents.

One of the most compelling aspects of (R)-7-Amino-5-azaspiro[2.4]heptan-4-one is its potential as a lead compound for the development of new drugs. Researchers have been exploring its pharmacological profile in various disease models, particularly in oncology and neurology. Preliminary studies suggest that this compound may interfere with key signaling pathways involved in tumor growth and progression. Additionally, its ability to modulate neurotransmitter activity makes it an attractive candidate for treating neurological disorders.

The synthesis of (R)-7-Amino-5-azaspiro[2.4]heptan-4-one presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure high yield and enantioselectivity. Advances in asymmetric synthesis techniques have enabled more efficient production of enantiomerically pure forms of this compound, which is essential for pharmaceutical applications where stereochemical purity is critical.

Recent advancements in computational chemistry have also contributed to the understanding of the biological activity of (R)-7-Amino-5-azaspiro[2.4]heptan-4-one. Molecular modeling studies have helped predict binding interactions with potential target proteins, providing insights into how this compound might exert its pharmacological effects. These computational approaches complement experimental work by offering rapid screening of virtual libraries and identification of key interaction residues.

The pharmacokinetic properties of (R)-7-Amino-5-azaspiro[2.4]heptan-4-one are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary data suggest that this compound exhibits moderate solubility in water and lipids, which could influence its bioavailability and tissue distribution.

In conclusion, (R)-7-Amino-5-azaspiro[2.4]heptan-4-one (CAS No. 328405-11-4) represents a promising scaffold for drug discovery with significant potential in oncology and neurology. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive candidate for further development. As research continues to uncover new therapeutic applications, this compound is poised to play a vital role in the next generation of pharmaceutical innovations.